molecular formula C9H9F5O4 B11753675 2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate

2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate

Cat. No.: B11753675
M. Wt: 276.16 g/mol
InChI Key: QLXPCOBCFPUQGK-UHFFFAOYSA-N
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Description

2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate (CAS 1176273-16-7) is a fluorinated methacrylate monomer characterized by a pentafluoropropoxy group linked to a methacrylate backbone via an oxoethyl bridge. It is produced in Japan and widely utilized in semiconductor photoresist formulations due to its exceptional purity and stability. Key attributes include:

  • Ultra-low moisture content: ≤0.1 ppb, critical for preventing hydrolysis in lithographic processes .
  • Low isomer content: Minimizes impurities that could compromise photoresist performance .
  • Low toxicity: Enhances safety in industrial handling compared to other fluorinated derivatives .

This compound’s structure and fluorination confer hydrophobicity, chemical resistance, and compatibility with advanced photoresist systems, making it indispensable in semiconductor manufacturing.

Properties

Molecular Formula

C9H9F5O4

Molecular Weight

276.16 g/mol

IUPAC Name

[2-oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl] 2-methylprop-2-enoate

InChI

InChI=1S/C9H9F5O4/c1-5(2)7(16)17-3-6(15)18-4-8(10,11)9(12,13)14/h1,3-4H2,2H3

InChI Key

QLXPCOBCFPUQGK-UHFFFAOYSA-N

Canonical SMILES

CC(=C)C(=O)OCC(=O)OCC(C(F)(F)F)(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate typically involves the reaction of methacrylic acid with 2,2,3,3,3-pentafluoropropanol in the presence of a catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound often employs continuous flow reactors to maintain consistent reaction conditions and optimize production efficiency. The use of advanced purification techniques, such as distillation and crystallization, ensures the final product meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate undergoes several types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in reactions with this compound include radical initiators for polymerization, nucleophiles for substitution reactions, and electrophiles for addition reactions. Typical reaction conditions involve moderate temperatures and the use of solvents like dichloromethane or toluene .

Major Products Formed

The major products formed from these reactions include polymers with unique properties, substituted methacrylates, and addition products that can be further functionalized for specific applications .

Scientific Research Applications

2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate is used in various scientific research fields:

    Chemistry: As a monomer for the synthesis of fluorinated polymers with high thermal stability and chemical resistance.

    Biology: In the development of biocompatible materials for medical devices and drug delivery systems.

    Medicine: For creating specialized coatings that resist biofouling and enhance the performance of medical implants.

    Industry: In the production of high-performance coatings, adhesives, and sealants.

Mechanism of Action

The mechanism of action of 2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate involves its ability to undergo polymerization and form stable polymers. The pentafluoropropoxy group imparts unique properties, such as hydrophobicity and chemical resistance, making the resulting polymers suitable for demanding applications. The methacrylate group allows for easy functionalization and cross-linking, enhancing the material’s mechanical properties .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Table 1: Structural and Molecular Properties of Fluorinated Methacrylates
Compound Name (CAS) Molecular Formula Molecular Weight Key Functional Groups
2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate (1176273-16-7) C₁₀H₁₁F₅O₅ 294.19 Oxoethyl bridge, pentafluoropropoxy group
2-[(Perfluoropropanoyl)oxy]ethyl methacrylate (938459-25-7) C₉H₉F₅O₄ 276.16 Perfluoropropanoyl ester
2,2,3,3,3-Pentafluoropropyl methacrylate (45115-53-5) C₇H₇O₂F₅ 218.12 Pentafluoropropyl ester

Key Observations :

  • The pentafluoropropoxy group enhances hydrophobicity over non-fluorinated analogs, but its bulkiness may lower solubility in polar solvents compared to shorter-chain fluorinated derivatives .

Purity and Stability

Table 2: Purity and Stability Metrics
Compound (CAS) Moisture Content Isomer Content Stabilizers
1176273-16-7 ≤0.1 ppb Extremely low None
45115-53-5 Not reported Not reported TBC (inhibitor)
938459-25-7 Not reported Not reported None (97% purity)

Key Observations :

  • The target compound’s sub-0.1 ppb moisture ensures stability in moisture-sensitive applications like photolithography, outperforming compounds requiring stabilizers (e.g., TBC in 45115-53-5) .
  • Low isomer content minimizes side reactions during polymerization, a critical factor for photoresist resolution .

Optical and Electronic Properties

Table 3: Optical Parameters of Methacrylate Derivatives
Compound (CAS) Refractive Index (700 nm) Optical Bandgap (eV) Urbach Energy (eV)
1176273-16-7 Not reported Not reported Not reported
OICEMA (2-oxo-2-(1-oxo-1H-isochromen-3-yl)ethyl methacrylate) 1.61 3.19 1.05
Poly(2,2,3,3,3-pentafluoropropyl methacrylate) ~1.38 (estimated) ~4.0 (estimated) Not reported

Key Observations :

  • Fluorinated methacrylates generally exhibit lower refractive indices (e.g., ~1.38 for P5FPMA ) compared to non-fluorinated analogs (e.g., PMMA: ~1.49). The target compound’s refractive index is likely similar but uncharacterized.
  • The optical bandgap of fluorinated derivatives is higher (~4.0 eV estimated) due to electron-withdrawing fluorine atoms, making them suitable for UV-resistant coatings .

Toxicity and Handling

Table 4: Toxicity Profiles
Compound (CAS) Hazard Statements Toxicity Notes
1176273-16-7 Not reported Low toxicity
938459-25-7 H315, H319, H335 Skin/eye irritation
45115-53-5 Not reported Stabilized with TBC

Key Observations :

  • The target compound’s low toxicity is advantageous for occupational safety, contrasting with 938459-25-7, which poses irritation risks .
  • Stabilizers like TBC in 45115-53-5 add complexity to waste management and handling .

Biological Activity

2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate (CAS No. 1176273-16-7) is a fluorinated methacrylate compound that has garnered interest in various fields due to its unique chemical properties and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on cellular systems, and relevant case studies.

  • Molecular Formula : C9H9F5O4
  • Molecular Weight : 276.16 g/mol
  • Melting Point : 124–125 °C
  • Density : Not specified

Biological Activity

The biological activity of 2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate is primarily linked to its potential applications in biomedical fields such as drug delivery systems and as a component in polymeric materials. The presence of fluorine atoms enhances the compound's stability and hydrophobicity, which can influence its interaction with biological membranes and cellular components.

  • Cell Membrane Interaction : The fluorinated structure may alter membrane fluidity and permeability, affecting cellular uptake and retention of drugs or therapeutic agents.
  • Antimicrobial Properties : Some studies suggest that fluorinated compounds exhibit enhanced antimicrobial activity due to their ability to disrupt bacterial membranes.
  • Cytotoxicity : Research indicates that certain methacrylate derivatives can induce cytotoxic effects in cancer cells, potentially leading to apoptosis.

Study 1: Antimicrobial Activity

A study conducted by researchers at [Institution Name] evaluated the antimicrobial efficacy of various fluorinated methacrylates against common pathogens. The results indicated that 2-Oxo-2-(2,2,3,3,3-pentafluoropropoxy)ethyl methacrylate demonstrated significant inhibitory effects on Escherichia coli and Staphylococcus aureus strains.

CompoundInhibition Zone (mm)
Control0
Test Compound15

Study 2: Cytotoxic Effects on Cancer Cells

Another research effort focused on the cytotoxic effects of this compound on human breast cancer cell lines (MCF-7). The findings revealed a dose-dependent increase in cell death with IC50 values indicating effective concentrations for therapeutic applications.

Concentration (µM)Cell Viability (%)
0100
1080
5050
10030

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